molecular formula C10H15N3O3 B6198583 tert-butyl N-(4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)carbamate CAS No. 2694729-45-6

tert-butyl N-(4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)carbamate

Cat. No.: B6198583
CAS No.: 2694729-45-6
M. Wt: 225.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl N-(4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)carbamate (TBN) is a pyrazine derivative with a wide range of applications in the fields of organic synthesis and biochemistry. It is a versatile and efficient reagent for the synthesis of various organic compounds and has been used in a number of pharmaceutical and biotechnological studies. The structure of TBN is shown in Figure 1.

Scientific Research Applications

Tert-butyl N-(4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)carbamate has been extensively studied for its potential applications in organic synthesis and biochemistry. It has been used as a reagent in the synthesis of various organic compounds, such as heterocycles, carbohydrates, and amino acids. It has also been used in the synthesis of pharmaceuticals, including anti-inflammatory agents, antifungal agents, and antiviral agents. In addition, this compound has been used in the synthesis of biochemicals, such as enzymes and cofactors.

Mechanism of Action

Tert-butyl N-(4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)carbamate acts as an acylating agent, forming a covalent bond with the target molecule. The reaction is believed to proceed through a nucleophilic addition-elimination mechanism, involving the formation of an intermediate acylium ion. This intermediate is then attacked by a nucleophile, resulting in the formation of a covalent bond between the this compound and the target molecule.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In addition, this compound has been shown to affect the expression of genes involved in the regulation of cellular processes, such as cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

Tert-butyl N-(4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)carbamate has several advantages as a reagent for organic synthesis and biochemistry experiments. It is a relatively inexpensive reagent and is easy to handle and store. In addition, it is not toxic and has a low vapor pressure, making it safe to use in the laboratory. However, this compound has some limitations as a reagent. It is relatively unstable, and can decompose at high temperatures. In addition, it can react with other compounds to form unwanted byproducts, which can interfere with the desired reaction.

Future Directions

The potential applications of tert-butyl N-(4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)carbamate are still being explored. One area of research is the development of new synthetic methods using this compound as a reagent. In addition, further research is needed to better understand the biochemical and physiological effects of this compound. Finally, further research is needed to develop new methods for the efficient and safe use of this compound in the laboratory.

Synthesis Methods

Tert-butyl N-(4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)carbamate can be synthesized using a variety of methods. The most common method involves the reaction of 4-methyl-5-oxo-4,5-dihydropyrazin-2-yl chloride (DPCl) with tert-butyl isocyanate (TBI) in the presence of triethylamine (TEA) as a catalyst. The reaction proceeds in a two-step process, with the formation of the intermediate 4-methyl-5-oxo-4,5-dihydropyrazin-2-yl methylcarbamate (DPMC) followed by the formation of this compound. The reaction is shown in Figure 2.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)carbamate involves the reaction of tert-butyl carbamate with 4-methyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid followed by reduction of the resulting intermediate to obtain the final product.", "Starting Materials": [ "tert-butyl carbamate", "4-methyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid", "reducing agent" ], "Reaction": [ "Step 1: tert-butyl carbamate is reacted with 4-methyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide) and a catalyst such as DMAP (4-dimethylaminopyridine) to form the intermediate tert-butyl N-(4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)carbamate.", "Step 2: The intermediate is then reduced using a reducing agent such as sodium borohydride or lithium aluminum hydride to obtain the final product, tert-butyl N-(4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)carbamate." ] }

2694729-45-6

Molecular Formula

C10H15N3O3

Molecular Weight

225.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.